Cas no 915948-90-2 (Methanone, 1-azetidinyl(5-bromo-2-pyrimidinyl)-)

• Product Name: Methanone, 1-azetidinyl(5-bromo-2-pyrimidinyl)-
• CAS No: 915948-90-2
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 786938
• PubChem ID: 53629639
• Update Time: 2025-04-19

Methanone, 1-azetidinyl(5-bromo-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1-azetidinyl(5-bromo-2-pyrimidinyl)-
• 2-(azetidin-1-ylcarbonyl)-5-bromopyrimidine
• azetidin-1-yl-(5-bromopyrimidin-2-yl)methanone
• IJGOGKNBAGFIME-UHFFFAOYSA-N
• Azetidin-1-yl-(5-bromo-pyrimidin-2-yl)-methanone
• 915948-90-2
• SCHEMBL644194
• (Azetidin-1-yl)(5-bromopyrimidin-2-yl)methanone
• DTXSID10705514

• Inchi： 1S/C8H8BrN3O/c9-6-4-10-7(11-5-6)8(13)12-2-1-3-12/h4-5H,1-3H2
• InChI Key： IJGOGKNBAGFIME-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(N2CCC2)=O)=NC=1

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.1Ų